Cas no 393163-27-4 (Benzenamine, 2-nitro-4-(2-nitrophenoxy)-)
393163-27-4 structure
Product Name:Benzenamine, 2-nitro-4-(2-nitrophenoxy)-
CAS No:393163-27-4
MF:C12H9N3O5
MW:275.216962575912
CID:1504600
PubChem ID:15475486
Update Time:2025-04-21
Benzenamine, 2-nitro-4-(2-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-nitro-4-(2-nitrophenoxy)aniline
- Benzenamine, 2-nitro-4-(2-nitrophenoxy)-
- 393163-27-4
- DTXSID30573116
-
- Inchi: 1S/C12H9N3O5/c13-9-6-5-8(7-11(9)15(18)19)20-12-4-2-1-3-10(12)14(16)17/h1-7H,13H2
- InChI Key: KBIAYUBJOPWTRM-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C1=CC=C(C(=C1)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 275.05427
- Monoisotopic Mass: 275.05422040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 121.53
Benzenamine, 2-nitro-4-(2-nitrophenoxy)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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